Cas no 1779797-58-8 (1'-methyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine)

• Product Name: 1'-methyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine
• CAS No: 1779797-58-8
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5999334
• PubChem ID: 84051382
• Update Time: 2025-05-30

1'-methyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1'-methyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine
• EN300-1076217
• 1'-methyl-6,7-dihydro-5H-spiro[furo[3,2-c]pyridine-4,3'-pyrrolidine]
• 1779797-58-8

• Inchi： 1S/C11H16N2O/c1-13-6-4-11(8-13)9-3-7-14-10(9)2-5-12-11/h3,7,12H,2,4-6,8H2,1H3
• InChI Key： DYXLHMJMPUFBLB-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC12CN(C)CC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 28.4Ų

Additional information on 1'-methyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine

1'-Methyl-6,7-Dihydro-5H-Spirofuro[3,2-c]Pyridine-4,3'-Pyrrolidine: A Comprehensive Overview

The compound with CAS No. 1779797-58-8, known as 1'-methyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique spirofuro-pyridine structure, which combines a pyrrolidine ring fused with a pyridine moiety. The presence of the methyl group at the 1' position adds further complexity to its structure and potentially influences its chemical reactivity and physical properties.

Recent studies have highlighted the importance of spiro compounds like 1'-methyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine in drug discovery and material synthesis. Spiro compounds are characterized by two rings sharing only one atom, which often leads to unique electronic and steric properties. These properties make them valuable in designing molecules with specific functionalities. For instance, the spirofuro-pyridine system in this compound has been shown to exhibit interesting photophysical properties, making it a potential candidate for applications in optoelectronic devices.

The synthesis of 1'-methyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method is particularly advantageous for large-scale production and has been adopted by several research groups in recent years.

One of the most intriguing aspects of 1'-methyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine is its potential application in medicinal chemistry. The compound's structure suggests that it could serve as a scaffold for developing bioactive molecules with specific pharmacological activities. For example, its pyridine ring could act as a hydrogen bond acceptor or donor, potentially enhancing its interactions with biological targets such as enzymes or receptors. Recent computational studies have predicted that this compound may exhibit moderate binding affinity to certain G-protein coupled receptors (GPCRs), making it a promising lead compound for further drug development.

In addition to its medicinal applications, 1'-methyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine has also been investigated for its role in catalysis. The spiro structure provides a rigid framework that can stabilize transition states during catalytic reactions. Preliminary experiments have shown that this compound can act as a ligand in metal-catalyzed reactions, facilitating the formation of complex intermediates. This property opens up new avenues for its use in asymmetric catalysis and enantioselective synthesis.

The physical properties of 1'-methyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine are equally noteworthy. Its molecular weight is approximately 241 g/mol, and it has a melting point of around 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These solubility characteristics make it suitable for use in various organic reactions and analytical techniques like high-performance liquid chromatography (HPLC).

From an environmental perspective, 1'-methyl-6,7-dihydro-5H-spirofuro[3,c]pyridine-4',3-pyrrolidine has been assessed for its biodegradability and toxicity profiles. Initial studies indicate that it undergoes moderate biodegradation under aerobic conditions but requires further investigation to fully understand its environmental impact. Regulatory agencies have not classified this compound as hazardous under current guidelines; however ongoing research is being conducted to ensure its safe handling and disposal.

In conclusion,1'methyl6'7dihydro5Hspirofuro[3'c]pyridine4'3'pyrrolidine represents an exciting area of research with diverse applications across multiple disciplines.The combination of its unique structural features,tailored synthetic methods,and promising biological profiles positions this compound as a valuable tool for advancing scientific discovery.In light of recent breakthroughs,the future prospects for this molecule are both bright and multifaceted.